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Compound of Interest

Compound Name: Hexarelin

Cat. No.: B1671829 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed guidelines for the reconstitution, storage, and

experimental use of Hexarelin peptide. The information is intended to ensure the stability and

efficacy of the peptide for research applications.

Product Information
Peptide Name: Hexarelin

Molecular Formula: C47H58N12O6

Molecular Weight: 887.0 g/mol [1]

Sequence: His-D-2-methyl-Trp-Ala-Trp-D-Phe-Lys-NH2[1]

Description: Hexarelin is a synthetic hexapeptide that acts as a potent growth hormone

secretagogue (GHS). It mimics the action of ghrelin by binding to the growth hormone

secretagogue receptor (GHSR) to stimulate the release of growth hormone (GH).[2]

Reconstitution of Lyophilized Hexarelin
Proper reconstitution of lyophilized Hexarelin is crucial for maintaining its biological activity.

Use sterile techniques in a clean environment to prevent contamination.
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Recommended Solvents:

Bacteriostatic Water (0.9% benzyl alcohol)

Sterile Water

0.9% Sodium Chloride

Protocol for Reconstitution:

Equilibration: Allow the vial of lyophilized Hexarelin to come to room temperature before

reconstitution. This prevents condensation from forming inside the vial.

Solvent Addition: Using a sterile syringe, slowly inject the desired volume of the chosen

solvent into the vial, aiming the stream against the side of the vial to avoid frothing.

Dissolution: Gently swirl the vial until the peptide is completely dissolved. Do not shake

vigorously, as this can degrade the peptide.

Inspection: The resulting solution should be clear and free of particulate matter.

Table 1: Example Reconstitution Volumes and
Concentrations

Vial Size (mg)
Volume of Solvent
(mL)

Resulting
Concentration
(mg/mL)

Resulting
Concentration (µg/
µL)

2 1 2 2

2 2 1 1

5 1 5 5

5 2.5 2 2

10 2 5 5

Storage Guidelines
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Proper storage is essential to maintain the stability and potency of Hexarelin.

Table 2: Storage Conditions and Stability
Form

Storage
Temperature

Stability Notes

Lyophilized Powder -20°C to -80°C Up to 2 years
Recommended for

long-term storage.

2°C to 8°C Up to 2 years[3]
Suitable for short to

medium-term storage.

Room Temperature Up to 3 weeks[4]
For short-term storage

and shipping.

Reconstituted Solution -20°C Several months

Avoid repeated

freeze-thaw cycles.

Aliquoting is

recommended.

2°C to 8°C 2 to 7 days[4] For short-term use.

Important Considerations:

Freeze-Thaw Cycles: Repeatedly freezing and thawing the reconstituted solution can

degrade the peptide. It is highly recommended to aliquot the solution into single-use volumes

before freezing.

Carrier Proteins: For long-term storage of the reconstituted peptide, adding a carrier protein

such as 0.1% Human Serum Albumin (HSA) or Bovine Serum Albumin (BSA) can help

prevent peptide loss due to adsorption to the vial surface.[4]

Experimental Protocols
In Vitro Assay: Stimulation of GH Release in Pituitary
Cells
This protocol describes a general method for evaluating the effect of Hexarelin on growth

hormone secretion from a rat pituitary tumor cell line (e.g., GH1 or similar).
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Materials:

Rat pituitary cell line (e.g., GH1)

Cell culture medium (e.g., DMEM) supplemented with fetal bovine serum (FBS) and

antibiotics

Reconstituted Hexarelin solution

Phosphate-buffered saline (PBS)

Assay buffer (e.g., serum-free DMEM)

Growth Hormone ELISA kit

Multi-well cell culture plates (e.g., 24-well)

Sterile laboratory equipment

Procedure:

Cell Seeding: Seed the pituitary cells into a 24-well plate at a density of 2 x 10^5 cells/well

and incubate for 24 hours at 37°C in a 5% CO2 humidified incubator.

Starvation: After 24 hours, aspirate the culture medium and wash the cells twice with sterile

PBS. Add serum-free medium and incubate for 2-4 hours to starve the cells.

Hexarelin Treatment: Prepare serial dilutions of Hexarelin in serum-free medium to achieve

the desired final concentrations (e.g., 0.01 µM to 1 µM).

Remove the starvation medium and add the Hexarelin solutions to the respective wells.

Include a vehicle control (serum-free medium without Hexarelin).

Incubation: Incubate the plate for 1 hour at 37°C in a 5% CO2 incubator.

Sample Collection: After incubation, collect the supernatant from each well.
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GH Measurement: Quantify the amount of growth hormone in the collected supernatants

using a commercially available GH ELISA kit, following the manufacturer's instructions.

Data Analysis: Analyze the data to determine the dose-dependent effect of Hexarelin on GH

secretion.

In Vivo Study: Subcutaneous Administration in Mice
This protocol provides a general guideline for the subcutaneous administration of Hexarelin in

a research mouse model.

Materials:

Reconstituted Hexarelin solution

Sterile saline (0.9% NaCl) for dilution

Insulin syringes (or similar for accurate dosing)

Research mice

Procedure:

Dose Preparation: Dilute the reconstituted Hexarelin stock solution with sterile saline to the

desired final concentration for injection. A common dosage range for research is 80 to 320

µg/kg body weight.[5]

Animal Handling: Handle the mice according to approved animal care and use protocols.

Administration: Administer the prepared Hexarelin solution subcutaneously in the scruff of

the neck or the flank.

Observation: Monitor the animals for any adverse reactions and for the desired physiological

responses.

Sample Collection: Collect blood samples at predetermined time points post-injection (e.g.,

15, 30, 60, 90, and 120 minutes) to measure plasma GH levels.[5]
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Visualized Pathways and Workflows
Hexarelin Signaling Pathways
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Caption: Hexarelin signaling pathways.
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Caption: Hexarelin experimental workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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